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Compound of Interest

Compound Name: benzaldehyde dibenzyl acetal

Cat. No.: B1357138

This technical guide provides an in-depth overview of the physical and chemical properties of
benzaldehyde dibenzyl acetal, tailored for researchers, scientists, and professionals in drug
development. This document summarizes key quantitative data, outlines experimental
protocols for its synthesis, and visualizes the synthetic workflow.

Chemical Identity and Structural Properties

Benzaldehyde dibenzyl acetal (BDBA) is an organic compound classified as an acetal.[1] Its
chemical structure consists of a central carbon atom bonded to a phenyl group and two
benzyloxy groups.[1] The IUPAC name for this compound is
(((phenylmethylene)bis(oxy))bis(methylene))dibenzene.[1][2][3] BDBA is a known impurity in
benzyl alcohol, forming from the reaction of benzyl alcohol with benzaldehyde, which is an
oxidation product of benzyl alcohol.[3][4]

Physical and Chemical Properties

The physical and chemical properties of benzaldehyde dibenzyl acetal are summarized in the
table below, providing a clear reference for its characteristics.
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Property Value Reference(s)
Molecular Formula C21H2002 [11[5]16]
Molecular Weight 304.39 g/mol [1][5]

CAS Registry No. 5784-65-6 [11[7118]

) Colorless oil to thick oil at
Physical State N [1][71(8]
standard conditions.

Melting Point 30-31 °C (in ethanol) [71[8]
Boiling Point 168 °C at 0.1 Torr [718]
Density 1.112 + 0.06 g/cm3 (Predicted) [71[8]

Soluble in chloroform; slightly
B soluble in ethyl acetate, DMSO
Solubility ) o ] [1107118]
(with sonication), water (with

heating), and methanol.

Experimental Protocols: Synthesis of Benzaldehyde
Dibenzyl Acetal

The most common laboratory synthesis of benzaldehyde dibenzyl acetal is through the acid-
catalyzed condensation of benzyl alcohol and benzaldehyde.[1]

Acid-Catalyzed Synthesis

Objective: To synthesize benzaldehyde dibenzyl acetal via acid-catalyzed condensation.

Materials:

Benzyl alcohol (188 mmol, 20 g)

Benzaldehyde (46 mmol, 5 g)

Sulfuric acid (9 mmol, 0.5 ml)

Molecular sieves (5 g, 3 A)
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 |ce-cold water
e Sodium bicarbonate (NaHCOs, 5 Q)
o Appropriate solvents for extraction and purification

Procedure:

In a reaction vessel, combine benzyl alcohol and benzaldehyde.

e Add sulfuric acid to the mixture to act as a catalyst.

« Introduce molecular sieves to the reaction mixture.

« Stir the resulting mixture for 24 hours at ambient temperature.

« After the reaction period, chill the mixture in an ice bath.

» Neutralize the reaction by adding ice-cold water and sodium bicarbonate.

« |solate the final product using standard extraction and purification techniques.[1]

Visualized Experimental Workflow

The following diagram illustrates the workflow for the acid-catalyzed synthesis of
benzaldehyde dibenzyl acetal.
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Combine:
- Benzyl alcohol (20g)
- Benzaldehyde (59)
- Sulfuric acid (0.5ml)
- Molecular sieves (59)

l

Stir for 24 hours
at ambient temperature

:

Chill mixture
in an ice bath

:

Neutralize with:
- Ice-cold water
- NaHCO3 (59)

l

Isolate product via
extraction and purification

Click to download full resolution via product page

Caption: Acid-catalyzed synthesis of benzaldehyde dibenzyl acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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